Cas no 2228825-72-5 (5-methyl-2-2-(methylamino)propan-2-ylphenol)

• Product Name: 5-methyl-2-2-(methylamino)propan-2-ylphenol
• CAS No: 2228825-72-5
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 6143582
• PubChem ID: 165628408
• Update Time: 2025-06-15

5-methyl-2-2-(methylamino)propan-2-ylphenol Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-2-(methylamino)propan-2-ylphenol
• 5-methyl-2-[2-(methylamino)propan-2-yl]phenol
• EN300-1795613
• 2228825-72-5

• Inchi： 1S/C11H17NO/c1-8-5-6-9(10(13)7-8)11(2,3)12-4/h5-7,12-13H,1-4H3
• InChI Key： ISNMLWUOOGJTCI-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C=CC=1C(C)(C)NC

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.3Ų

Additional information on 5-methyl-2-2-(methylamino)propan-2-ylphenol

Introduction to 5-methyl-2-2-(methylamino)propan-2-ylphenol (CAS No. 2228825-72-5)

5-methyl-2-2-(methylamino)propan-2-ylphenol, identified by the CAS number 2228825-72-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of aromatic phenols that have been extensively studied for their potential biological activities. The structural features of 5-methyl-2-2-(methylamino)propan-2-ylphenol, particularly the presence of a methyl group and a secondary amine substituent on the phenolic ring, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 5-methyl-2-2-(methylamino)propan-2-ylphenol have been subjects of considerable research due to its promising pharmacological effects. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, allowing for more detailed studies on its mechanism of action. The compound's molecular structure suggests potential interactions with various biological targets, making it a valuable candidate for further investigation in drug discovery.

In the realm of medicinal chemistry, 5-methyl-2-2-(methylamino)propan-2-ylphenol has garnered attention for its potential role in modulating inflammatory pathways. Studies have indicated that phenolic compounds, including derivatives with secondary amine functionalities, can exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of a methyl group in the structure may enhance the compound's metabolic stability, while the secondary amine moiety could facilitate hydrogen bonding interactions with biological targets.

Recent research has also explored the antioxidant properties of 5-methyl-2-2-(methylamino)propan-2-ylphenol. Oxidative stress is a critical factor in various pathological conditions, including neurodegenerative diseases and cardiovascular disorders. The phenolic hydroxyl group in 5-methyl-2-2-(methylamino)propan-2-ylphenol acts as a potent electron donor, neutralizing reactive oxygen species (ROS) and thereby protecting cells from oxidative damage. This property makes the compound a promising candidate for therapeutic applications aimed at reducing oxidative stress.

The pharmacokinetic profile of 5-methyl-2-2-(methylamino)propan-2-ylphenol is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy and minimizing potential side effects. Preliminary studies suggest that 5-methyl-2-2-(methylamino)propan-2-ylphenol exhibits moderate oral bioavailability and undergoes metabolic conversion via cytochrome P450 enzymes. These findings provide valuable insights for designing next-generation derivatives with improved pharmacokinetic properties.

In addition to its pharmacological potential, 5-methyl-2-2-(methylamino)propan-2-ylyphenol has shown promise in preclinical models as a modulator of immune responses. The compound's ability to interact with immune cells and regulate cytokine production suggests its utility in treating autoimmune diseases and chronic inflammation. Further research is needed to elucidate the precise mechanisms by which this compound exerts its immunomodulatory effects, but early findings are encouraging.

The synthesis of 5-methyl - 22 - (methylamino)propan - 22 - ylphenol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced techniques such as catalytic hydrogenation and protecting group strategies have been employed to achieve the desired structural integrity. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has facilitated rigorous characterization of the compound, confirming its molecular structure and purity.

The chemical stability of 5 - methyl - 22 - 22 - (methylamino ) propan - 22 - ylphenol under various storage conditions has also been assessed. Stability studies indicate that the compound remains stable when stored at room temperature in an inert atmosphere, suggesting its suitability for long-term storage and transport. However, exposure to light and moisture may lead to degradation, necessitating proper handling protocols to maintain its integrity.

The toxicological profile of 5 - methyl - 22 - 22 - ( methyl amino ) propan - 22 - ylphenol is another critical aspect that has been evaluated through in vitro and in vivo studies. Preliminary toxicology data suggest that the compound exhibits low acute toxicity at moderate doses, with minimal signs of systemic toxicity observed in animal models. Further studies are ongoing to assess long-term safety profiles and potential chronic toxicities associated with repeated exposure.

The future directions for research on 5 - methyl - 22 - 22 - ( methyl amino ) propan - 22 - ylphenol include exploring its potential as an adjuvant therapy in combination with existing treatments for various diseases. Additionally, computational modeling techniques such as molecular docking can be employed to predict binding interactions with biological targets, aiding in the design of more effective derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate progress in this field.

In conclusion,5-methyl 22 -(methylamino ) propan 22 ylphenol (CAS No. 22288 25 --72-- 5) is a promising compound with significant potential in pharmaceutical applications . Its unique structural features , coupled with preliminary evidence of biological activity , make it an attractive candidate for further investigation . As research continues , we can expect to gain deeper insights into its mechanisms of action and therapeutic potential , paving the way for novel treatments targeting various diseases .